(7-Hydroxy-6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate

• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol
• IUPAC Name: (7-hydroxy-6-methoxy-4-oxoquinazolin-3-yl)methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C15H18N2O5/c1-15(2,3)14(20)22-8-17-7-16-10-6-11(18)12(21-4)5-9(10)13(17)19/h5-7,18H,8H2,1-4H3
• InChI Key: NZXRRNLMXLRCAF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)OCN1C=NC2=CC(=C(C=C2C1=O)OC)O

Description

(7-Hydroxy-6-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate is a useful research compound. Its molecular formula is C15H18N2O5 and its molecular weight is 306.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 7-benzyloxy-6-methoxy-3-((pivaloyloxy)methyl)-3,4-dihydroquinazolin-4-one (7 g, 17.7 mmol) and 10% palladium-on-charcoal catalyst (700 mg) in ethyl acetate (250 ml), DMF (50 ml), methanol (50 ml) and acetic acid (0.7 ml) was stirred under hydrogen at atmospheric pressure for 40 minutes. The catalyst was removed by filtration and the solvent removed from the filtrate by evaporation. The residue was triturated with ether, collected by filtration and dried under vacuum to give 7-hydroxy-6-methoxy-3-((pivaloyloxy)methyl)-3,4-dihydroquinazolin-4-one (4.36 g, 80%).